Cas no 72238-85-8 (Caffeine-d9)

Caffeine-d9 is a deuterated analog of caffeine, where nine hydrogen atoms are replaced with deuterium (D). This isotopic labeling enhances the compound's utility in mass spectrometry and NMR studies, providing distinct spectral signatures for precise detection and quantification. Caffeine-d9 is particularly valuable in pharmacokinetic and metabolic research, serving as an internal standard to improve analytical accuracy by minimizing matrix effects. Its high isotopic purity (>98%) ensures reliable data reproducibility. The compound retains the physicochemical properties of native caffeine, making it suitable for comparative studies in drug metabolism, environmental analysis, and forensic toxicology. Caffeine-d9 is supplied as a stable, high-purity solid under standard storage conditions.

Caffeine-d9 structure

Product Name:Caffeine-d9

CAS No:72238-85-8

MF:C₈H₁₀N₄O₂

MW:203.246056079865

CID:549299

PubChem ID:13001304

Update Time:2025-06-06

Caffeine-d9 Chemical and Physical Properties

Names and Identifiers

- 1H-Purine-2,6-dione,3,7-dihydro-1,3,7-tri(methyl-d3)-
- Caffeine-d9
- 1,3,7-tris(trideuteriomethyl)xanthine
- Cafalgine-d9
- Cafeina-d9
- Caffedrine-d9
- Caffein-d9
- Durvitan-d9
- Guaranine-d9
- Hycomine-d9
- Synalgos-d9
- 1,3,7-tri(?H?)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
- AKOS030254409
- D99490
- 72238-85-8
- 1,3,7-Tris[(~2~H_3_)methyl]-3,7-dihydro-1H-purine-2,6-dione
- Caffeine-(trimethyl-d9), 99 atom % D, 98% (CP)
- d9-caffeine
- 1,3,7-tris(trideuteriomethyl)purine-2,6-dione
- CHEBI:177330
- DTXSID70514760
- SCHEMBL13384573
- 3,7-Dihydro-1,3,7-trimethyl-d9-1H-purine-2,6-dione
- Caffeine D9 (trimethyl D9) 100 microg/mL in Acetonitrile
- 1H-Purine-2,6-dione, 3,7-dihydro-1,3,7-tri(methyl-d3)-
- 1H-Purine-2,6-dione, 3,7-dihydro-1,3,7-tri(methyl-d3)-; 3,7-Dihydro-1,3,7-tri(methyl-d3)-1H-purine-2,6-dione; Caffeine-d9
- Inchi： 1S/C8H10N4O2/c1-10-4-9-6-5(10)7(13)12(3)8(14)11(6)2/h4H,1-3H3/i1D3,2D3,3D3
- InChI Key： RYYVLZVUVIJVGH-GQALSZNTSA-N
- SMILES： O=C1C2=C(N=CN2C([2H])([2H])[2H])N(C([2H])([2H])[2H])C(N1C([2H])([2H])[2H])=O

Computed Properties

Exact Mass: 212.19336
Monoisotopic Mass: 203.13686629g/mol
Isotope Atom Count: 9
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 293
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 58.4Å²

Experimental Properties

Color/Form: No data avaiable
Density: 1.5±0.1 g/cm3
Melting Point: 2380C
Boiling Point: 416.8±37.0 °C at 760 mmHg
Flash Point: 205.9±26.5 °C
Refractive Index: 1.679
PSA: 58.44
Vapor Pressure: No data available

Caffeine-d9 Security Information

Signal Word：Warning
Hazard Statement： H302 (100%)
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H302 (100%)
Storage Condition：Store at 4 ° C, -4 ° C is better

Caffeine-d9 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C080102-2.5mg	Caffeine-d9	72238-85-8		2.5mg	$ 230.00	2023-09-08
TRC	C080102-25mg	Caffeine-d9	72238-85-8		25mg	$ 1774.00	2023-09-08
eNovation Chemicals LLC	Y1251265-5mg	CAFFEINE-D9 (1,3,7-TRIMETHYL-D9)	72238-85-8	99%D	5mg	$660	2023-09-01
SHENG KE LU SI SHENG WU JI SHU	sc-217818-2.5 mg	Caffeine-d9,	72238-85-8		2.5 mg	￥2,858.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-217818-2.5mg	Caffeine-d9,	72238-85-8		2.5mg	￥2858.00	2023-09-05
1PlusChem	1P00FC50-2.5mg	CAFFEINE-D9 (1,3,7-TRIMETHYL-D9)	72238-85-8	98%，98atom%D	2.5mg	$406.00	2024-04-21
A2B Chem LLC	AH14772-50mg	CAFFEINE-D9 (1,3,7-TRIMETHYL-D9)	72238-85-8		50mg	$368.00	2024-04-19
A2B Chem LLC	AH14772-100mg	CAFFEINE-D9 (1,3,7-TRIMETHYL-D9)	72238-85-8		100mg	$515.00	2024-04-19
eNovation Chemicals LLC	Y1251265-2.5mg	CAFFEINE-D9 (1,3,7-TRIMETHYL-D9)	72238-85-8	99%D	2.5mg	$475	2024-06-06
eNovation Chemicals LLC	Y1251265-2.5mg	CAFFEINE-D9 (1,3,7-TRIMETHYL-D9)	72238-85-8	99%D	2.5mg	$475	2025-02-24